Cas no 2624132-44-9 (3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid)

• Product Name: 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid
• CAS No: 2624132-44-9
• MF: C₈H₁₁F₃N₂O₂
• MW: 224.180352449417
• MDL: MFCD33550562
• CID: 5663136
• PubChem ID: 155978384
• Update Time: 2025-10-29

3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27746639
• 3-(azetidin-3-yl)propanenitrile; trifluoroacetic acid
• 2624132-44-9
• 3-(Azetidin-3-yl)propanenitrile 2,2,2-trifluoroacetate
• 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid

• MDL： MFCD33550562
• Inchi： 1S/C6H10N2.C2HF3O2/c7-3-1-2-6-4-8-5-6;3-2(4,5)1(6)7/h6,8H,1-2,4-5H2;(H,6,7)
• InChI Key： ZSTCUYBEHHLVAE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.N1CC(CCC#N)C1

Computed Properties

• Exact Mass: 224.07726208g/mol
• Monoisotopic Mass: 224.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Additional information on 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid

Comprehensive Overview of 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid (CAS No. 2624132-44-9)

3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid (CAS No. 2624132-44-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique combination of an azetidine ring and a propanenitrile group, making it a valuable intermediate in drug discovery and material science. Its trifluoroacetic acid salt form enhances solubility and stability, which is crucial for laboratory applications.

The growing interest in nitrile-containing compounds and azetidine derivatives stems from their versatility in synthesizing bioactive molecules. Researchers are particularly intrigued by the potential of 3-(azetidin-3-yl)propanenitrile in developing novel therapeutics, especially in the fields of oncology and neurology. Recent studies highlight its role as a building block for kinase inhibitors and GPCR modulators, which are hot topics in modern drug development.

From a chemical perspective, 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid exhibits interesting properties. The azetidine ring provides structural rigidity, while the nitrile group offers reactivity for further functionalization. This combination makes it an attractive candidate for medicinal chemistry projects focusing on molecular diversity and lead optimization. The trifluoroacetic acid component ensures better handling characteristics, addressing common challenges with similar compounds.

The pharmaceutical industry's shift toward small molecule therapeutics has increased demand for specialized intermediates like 3-(azetidin-3-yl)propanenitrile. Its application extends beyond drug discovery to areas such as agrochemicals and material science, where researchers value its molecular architecture for creating novel functional materials. The compound's compatibility with various reaction conditions makes it particularly useful in high-throughput screening and combinatorial chemistry.

Quality control and synthesis optimization of 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid remain active areas of research. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to ensure purity and structural integrity. The compound's stability profile under different storage conditions is another subject of investigation, as it directly impacts its utility in long-term research projects and industrial applications.

Market trends indicate growing commercial interest in azetidine-based compounds, with 3-(azetidin-3-yl)propanenitrile being no exception. Suppliers are expanding their catalogs to meet research demand, while contract manufacturing organizations are developing efficient synthetic routes. The compound's relevance in developing treatments for chronic diseases aligns with current healthcare priorities, further driving its market potential.

Environmental and safety considerations for handling 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended during experimental work. Researchers appreciate that the compound's trifluoroacetic acid salt form reduces volatility compared to free base alternatives.

Future research directions for 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid may explore its potential in emerging therapeutic areas and advanced material applications. The compound's structural features position it well for investigations into targeted drug delivery systems and smart materials. As synthetic methodologies advance, we anticipate new derivatives and applications will continue to emerge for this versatile chemical building block.

For researchers seeking reliable sources of 3-(azetidin-3-yl)propanenitrile, trifluoroacetic acid (CAS No. 2624132-44-9), several specialized chemical suppliers offer the compound in various quantities. Quality certifications, batch-to-batch consistency, and technical support are important factors to consider when selecting a supplier for research or development purposes.